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Compound of Interest

Compound Name: 2-(methylthio)furan

CAS No.: 13129-38-9

Cat. No.: B1295398

Get Quote

High-Stability Flavor Analogues via S-Methylation of
2-Methyl-3-Furanthiol
Executive Summary & Nomenclature Correction
Objective: This guide details the protocol for the synthesis of 2-methyl-3-(methylthio)furan

(FEMA 3949) starting from 2-methyl-3-furanthiol (FEMA 3188).

Critical Nomenclature Note: The user request specified "2-(methylthio)furan." However,

starting from 2-methyl-3-furanthiol, the direct product of S-functionalization retains the 3-methyl

group. Synthesizing the non-methylated 2-(methylthio)furan from this precursor would require

skeletal rearrangement and demethylation, which is not a chemically viable or standard

pathway. This application note focuses on the S-methylation reaction, a critical industry process

used to convert the unstable, high-impact meaty thiol (MFT) into its more stable thioether

derivative [1, 2].

Significance:
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Starting Material (MFT): Intense roast beef/meaty aroma. Highly susceptible to oxidation

(forming disulfides) and degradation.[1]

Target Product (MMTF): Retains meaty/savory character but with significantly improved

oxidative stability and a lower odor threshold in certain matrices.

Chemical Strategy & Mechanism[1]
The synthesis relies on a classical Williamson ether synthesis adaptation (S-alkylation). The

reaction proceeds via an

Nucleophilic Substitution mechanism.

Activation: The acidic proton of the thiol (-SH, pKa ~10-11) is removed by a base to form the

highly nucleophilic thiolate anion (

).

Substitution: The thiolate attacks the electrophilic methyl group of the alkylating agent

(Methyl Iodide or Dimethyl Sulfate), displacing the leaving group.

Reaction Scheme:
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Figure 1: Mechanistic pathway for the S-methylation of furanthiol.

Experimental Protocols
Two methods are provided: Method A (Standard Laboratory Scale) using Methyl Iodide, and

Method B (Scalable/Industrial) using Dimethyl Sulfate in aqueous media.
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Safety Pre-Requisites (Critical)
Stench Alert: 2-Methyl-3-furanthiol has an extremely low odor threshold (0.005 ppb). All work

must be performed in a high-efficiency fume hood. Double-gloving and dedicated waste

containers are required.[1]

Toxicity: Methyl Iodide (MeI) and Dimethyl Sulfate (DMS) are potent alkylating agents and

suspected carcinogens. Avoid inhalation and skin contact.[1]

Method A: High-Purity Laboratory Synthesis (Acetone/MeI)
Best for: Gram-scale synthesis requiring high purity and easy workup.

Reagents:

2-Methyl-3-furanthiol (1.0 eq)

Methyl Iodide (MeI) (1.2 eq)

Potassium Carbonate (

), anhydrous (1.5 eq)

Acetone (Reagent Grade)

Step-by-Step Protocol:

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and

nitrogen inlet.

Solvation: Dissolve 2-methyl-3-furanthiol (e.g., 11.4 g, 100 mmol) in anhydrous acetone (100

mL).

Deprotonation: Add anhydrous

(20.7 g, 150 mmol) in a single portion. Stir at room temperature for 15 minutes. The mixture
may turn slightly yellow/orange as the thiolate forms.

Alkylation: Cool the mixture to 0°C using an ice bath. Add Methyl Iodide (17.0 g, 120 mmol)

dropwise via a syringe or addition funnel over 20 minutes to control the exotherm.
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Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for

2–4 hours.

Validation: Monitor by TLC (Hexane/EtOAc 9:1) or GC-MS. The thiol peak should

disappear completely.

Workup: Filter off the solid inorganic salts (

/KI). Wash the filter cake with a small amount of acetone.

Concentration: Remove the solvent under reduced pressure (Rotary Evaporator, 30°C bath,

avoid high heat to prevent volatility loss).

Purification: The crude oil is purified via vacuum distillation (approx. 60–65°C at 10 mmHg) to

yield a pale yellow liquid.

Method B: Scalable Aqueous Synthesis (NaOH/DMS)
Best for: Larger batches (>100g) where solvent cost and flammability are concerns. Based on

industrial patent methodologies [3].

Reagents:

2-Methyl-3-furanthiol (1.0 eq)

Dimethyl Sulfate (DMS) (1.1 eq)

Sodium Hydroxide (NaOH), 20% aqueous solution (1.5 eq)

Step-by-Step Protocol:

Setup: Use a jacketed reactor with overhead stirring and a dropping funnel.

Base Preparation: Charge the reactor with 20% NaOH solution. Cool to 0–5°C.

Thiol Addition: Add 2-methyl-3-furanthiol slowly to the cold base. Stir for 30 minutes to

ensure complete formation of the sodium thiolate salt.
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Methylation: Add Dimethyl Sulfate dropwise, maintaining the internal temperature below

10°C. Caution: DMS is highly toxic.

Reflux: Once addition is complete, warm the mixture to room temperature, then heat to mild

reflux (approx. 80–90°C internal) for 1–2 hours.

Separation: Cool to room temperature. The product (an oil) will separate from the aqueous

layer.

Extraction: Decant the organic layer. Extract the aqueous layer twice with MTBE or

Dichloromethane to recover residual product.

Neutralization: Wash combined organic phases with water, then brine. Dry over

.

Isolation: Distill under reduced pressure.

Process Workflow & Quality Control
The following diagram illustrates the logical flow from raw material to validated product.
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Figure 2: End-to-end synthesis and validation workflow.
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Data & Specifications
Table 1: Physicochemical Properties and Specifications

Parameter Specification Notes

IUPAC Name
2-Methyl-3-

(methylsulfanyl)furan

CAS Number 63012-97-5
Distinct from starting material

(28588-74-1)

FEMA Number 3949 Flavor Ingredient

Appearance Pale yellow to orange liquid Darkens upon light exposure

Odor Profile Meaty, Roast Beef, Sulfurous Less pungent than free thiol

Boiling Point 57–60°C @ 44 mmHg [4]

Density 1.14 g/mL

Solubility Soluble in Ethanol, Oils Insoluble in Water

Table 2: Troubleshooting Guide

Issue Probable Cause Corrective Action

Low Yield Incomplete deprotonation

Ensure base is fresh/dry;

increase stir time before

adding MeI.

Disulfide Impurity Oxidation of starting material
Purge all solvents with

; use fresh thiol.

Dark Color Polymerization/Oxidation
Distill immediately; store under

Argon in amber glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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